Cas no 2248384-63-4 (6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane)

• Product Name: 6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane
• CAS No: 2248384-63-4
• MF: C₈H₁₁BrF₂
• MW: 225.073748826981
• CID: 6150975
• PubChem ID: 137935319
• Update Time: 2025-10-23

6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

• 2248384-63-4
• EN300-6496061
• 6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane
• 5-(bromomethyl)-1,1-difluorospiro[2.4]heptane

• Inchi： 1S/C8H11BrF2/c9-4-6-1-2-7(3-6)5-8(7,10)11/h6H,1-5H2
• InChI Key： IZHFDGFNUKKFNI-UHFFFAOYSA-N
• SMILES： BrCC1CCC2(C1)CC2(F)F

Computed Properties

• Exact Mass: 224.00122g/mol
• Monoisotopic Mass: 224.00122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on 6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane

6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane: A Comprehensive Overview

6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane is a unique organic compound with the CAS number 1384-63-4. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is formed by a cyclopropane ring and a cyclohexane ring, creating a highly rigid and strained system. The presence of the bromomethyl group (-CH₂Br) at the 6-position and two fluorine atoms at the 2-position introduces significant electronic and steric effects, making this compound interesting for various applications in organic synthesis and materials science.

The synthesis of 6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane typically involves multi-step reactions, including halogenation, alkylation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of spiro compounds, reducing the need for harsh reaction conditions. For instance, the use of transition metal catalysts has been reported to facilitate the formation of spiro systems with high regioselectivity and yield.

The physical properties of 6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane are influenced by its spiro structure and substituents. The molecule has a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-phase reactions. The fluorine atoms at the 2-position contribute to the molecule's lipophilicity, while the bromomethyl group enhances its reactivity in nucleophilic substitution reactions.

6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane has found applications in several areas of chemistry and materials science. In drug discovery, spiro compounds like this one are often explored as potential leads due to their unique pharmacokinetic profiles and ability to modulate protein interactions. Recent studies have highlighted their potential as inhibitors of certain enzymes involved in metabolic pathways, offering new avenues for therapeutic development.

In materials science, the rigid spiro structure of 6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane makes it an attractive candidate for use in polymer chemistry. The molecule can serve as a building block for constructing advanced materials with tailored mechanical and thermal properties. For example, its incorporation into polyurethanes has been shown to enhance the material's resistance to environmental stress cracking.

The reactivity of 6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane is primarily governed by its bromomethyl group and fluorine substituents. The bromide leaving group facilitates nucleophilic substitution reactions with a wide range of nucleophiles, including hydroxides, amines, and thiols. The fluorine atoms at the 2-position act as electron-withdrawing groups, stabilizing transition states during these reactions and increasing their rates.

Recent research has focused on exploiting the unique properties of 6-(Bromomethyl)-2,2-difluorospiro[2.4]heptane in green chemistry applications. For instance, its use as an intermediate in bio-based polymer synthesis has been explored as part of efforts to develop more sustainable materials. Additionally, its role in asymmetric catalysis has been investigated, with promising results in enantioselective reactions that could find applications in pharmaceutical manufacturing.

In conclusion, 6-(Bromomethyl)-